N-(4-{[(2-furylmethyl)amino]carbonyl}phenyl)-4-methoxybenzamide

• IUPAC Name: N-(furan-2-ylmethyl)-4-[(4-methoxybenzoyl)amino]benzamide
• InChI: InChI=1S/C20H18N2O4/c1-25-17-10-6-15(7-11-17)20(24)22-16-8-4-14(5-9-16)19(23)21-13-18-3-2-12-26-18/h2-12H,13H2,1H3,(H,21,23)(H,22,24)
• InChI Key: MBTFZLZNUCAZLT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)NCC3=CC=CO3
• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol

Description

N-(4-{[(2-furylmethyl)amino]carbonyl}phenyl)-4-methoxybenzamide, also known as FMOC-Lys(Mtt)-OH, is a chemical compound commonly used in scientific research. It is a derivative of lysine, an essential amino acid that plays a crucial role in protein synthesis. FMOC-Lys(Mtt)-OH is widely used in the field of biochemistry due to its ability to modify proteins and peptides, making it an important tool for studying the structure and function of proteins.

Mechanism of Action

N-(4-{[(2-furylmethyl)amino]carbonyl}phenyl)-4-methoxybenzamide(Mtt)-OH modifies lysine residues in peptides and proteins, which can alter their structure and function. The Mtt group protects the lysine residue from further modifications during peptide synthesis, allowing for the synthesis of peptides with specific lysine modifications. The Mtt group can be removed using mild acid treatment, which allows for further modifications of the lysine residue.
Biochemical and Physiological Effects:
N-(4-{[(2-furylmethyl)amino]carbonyl}phenyl)-4-methoxybenzamide(Mtt)-OH has no known biochemical or physiological effects on its own. However, it is an important tool for studying the structure and function of proteins, which can have significant biochemical and physiological effects. Proteins play a crucial role in many biological processes, including enzyme catalysis, signal transduction, and gene expression.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-{[(2-furylmethyl)amino]carbonyl}phenyl)-4-methoxybenzamide(Mtt)-OH in lab experiments include its ability to modify lysine residues in peptides and proteins, its compatibility with SPPS, and its ability to protect the lysine residue from further modifications. The limitations of using N-(4-{[(2-furylmethyl)amino]carbonyl}phenyl)-4-methoxybenzamide(Mtt)-OH include its cost, the need for specialized equipment for SPPS, and the need for mild acid treatment to remove the Mtt group.

Future Directions

1. Development of new methods for the synthesis of N-(4-{[(2-furylmethyl)amino]carbonyl}phenyl)-4-methoxybenzamide(Mtt)-OH that are more cost-effective and environmentally friendly.
2. Investigation of the effects of N-(4-{[(2-furylmethyl)amino]carbonyl}phenyl)-4-methoxybenzamide(Mtt)-OH on the structure and function of proteins.
3. Development of new applications for N-(4-{[(2-furylmethyl)amino]carbonyl}phenyl)-4-methoxybenzamide(Mtt)-OH in drug discovery and development.
4. Investigation of the potential of N-(4-{[(2-furylmethyl)amino]carbonyl}phenyl)-4-methoxybenzamide(Mtt)-OH for the synthesis of novel peptides and proteins with specific lysine modifications.
5. Development of new methods for the removal of the Mtt group from lysine residues in peptides and proteins.

Scientific Research Applications

N-(4-{[(2-furylmethyl)amino]carbonyl}phenyl)-4-methoxybenzamide(Mtt)-OH is commonly used in scientific research for the modification of peptides and proteins. It is used to protect the amino group of lysine, which is susceptible to modifications during peptide synthesis. The Mtt group can be removed using mild acid treatment, which allows for further modifications of the lysine residue. N-(4-{[(2-furylmethyl)amino]carbonyl}phenyl)-4-methoxybenzamide(Mtt)-OH is also used in the synthesis of peptide libraries, which are collections of peptides used to study protein-protein interactions and identify potential drug targets.